N-(4,5-dichlorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H15Cl2N3O3S2/c19-13-7-8-14-16(15(13)20)21-18(27-14)22-17(24)11-3-5-12(6-4-11)28(25,26)23-9-1-2-10-23/h3-8H,1-2,9-10H2,(H,21,22,24)
• InChI Key: DEUSBYFHNWKVCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=CC(=C4Cl)Cl
• Molecular Formula: C18H15Cl2N3O3S2
• Molecular Weight: 456.4 g/mol

Description

N-(4,5-dichlorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as DTTB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DTTB belongs to the class of benzamide derivatives and has been shown to exhibit a range of beneficial biochemical and physiological effects.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds with structures related to N-(4,5-dichlorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide have been extensively studied for their potential in medicinal chemistry, particularly as kinase inhibitors and anticancer agents. For instance, substituted benzamides have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), exhibiting significant in vivo efficacy in cancer models (Borzilleri et al., 2006). Furthermore, thiadiazole derivatives have shown promising cytotoxic activity against various cancer cell lines, highlighting their potential as anticancer agents (Adhami et al., 2014).

Materials Science Applications

In the realm of materials science, thiadiazole and benzamide derivatives have been explored for their electrochromic properties. Research indicates that these compounds, particularly when incorporated into polymers, exhibit fast-switching electrochromic behavior with high coloration efficiency, making them suitable for applications in smart windows and displays (Ming et al., 2015).

Analytical Chemistry Applications

In analytical chemistry, derivatives of thiadiazoles have been employed as selective sensing materials for the detection of metal ions. For example, a thiadiazole-based sensor showed high selectivity and sensitivity for chromium ions, demonstrating its utility in environmental monitoring and food safety analysis (Hajiaghababaei et al., 2016).